Cas no 128126-45-4 (Hexanamide,3-amino-N-[(5R)-2-[(aminocarbonyl)amino]-1,4,5,6-tetrahydro-4-oxo-5-pyrimidinyl]-6-[(aminoiminomethyl)amino]-N-methyl-,(3S)- (9CI))

• Product Name: Hexanamide,3-amino-N-[(5R)-2-[(aminocarbonyl)amino]-1,4,5,6-tetrahydro-4-oxo-5-pyrimidinyl]-6-[(aminoiminomethyl)amino]-N-methyl-,(3S)- (9CI)
• CAS No: 128126-45-4
• MF: C₁₃H₂₅N₉O₃
• MW: 355.396100759506
• CID: 163274
• PubChem ID: 124498
• Update Time: 2025-04-19

Hexanamide,3-amino-N-[(5R)-2-[(aminocarbonyl)amino]-1,4,5,6-tetrahydro-4-oxo-5-pyrimidinyl]-6-[(aminoiminomethyl)amino]-N-methyl-,(3S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexanamide,3-amino-N-[(5R)-2-[(aminocarbonyl)amino]-1,4,5,6-tetrahydro-4-oxo-5-pyrimidinyl]-6-[(aminoiminomethyl)amino]-N-met
• Hexanamide,3-amino-N-[(5R)-2-[(aminocarbonyl)amino]-1,4,5,6-tetrahydro-4-oxo-5-pyrimidinyl]-6-[(aminoiminomethyl)amino]-N-methyl-,(3S)- (9CI)
• Q7669302
• TAN-1057 A
• 128126-45-4
• Tan 1057B
• TAN-1057B
• Hexanamide, 3-amino-N-(2-((aminocarbonyl)amino)-1,4,5,6-tetrahydro-4-oxo-5-pyrimidinyl)-6-((aminoiminomethyl)amino)-N-methyl-, (R-(R*,S*))-
• DTXSID30155815
• CHEBI:212087
• (3S)-3-amino-N-[(5R)-2-(carbamoylamino)-6-oxo-4,5-dihydro-1H-pyrimidin-5-yl]-6-(diaminomethylideneamino)-N-methylhexanamide

• Inchi： 1S/C13H25N9O3/c1-22(8-6-19-13(20-10(8)24)21-12(17)25)9(23)5-7(14)3-2-4-18-11(15)16/h7-8H,2-6,14H2,1H3,(H4,15,16,18)(H4,17,19,20,21,24,25)/t7-,8+/m0/s1
• InChI Key： ZMWBCGMRXBPXEU-JGVFFNPUSA-N
• SMILES： O=C(C[C@H](CCC/N=C(\N)/N)N)N(C)[C@H]1C(NC(NC(N)=O)=NC1)=O

Computed Properties

• Exact Mass: 355.208
• Monoisotopic Mass: 355.208
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 207Ų

Experimental Properties

• Density: 1.6
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.706

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides